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Abstract

3',4'-Dimethoxyacetophenone, also known as acetoveratrone, is an aromatic ketone that

serves as a versatile building block in organic synthesis. With the CAS number 1131-62-0, this

compound is characterized by a phenyl ring substituted with two methoxy groups and an acetyl

group. Its unique chemical structure lends itself to a variety of applications, particularly as a key

intermediate in the pharmaceutical and fragrance industries. This technical guide provides an

in-depth overview of the properties, synthesis, and significant applications of 3',4'-
Dimethoxyacetophenone, with a focus on its role in drug development and research.

Chemical and Physical Properties
3',4'-Dimethoxyacetophenone is a white to light yellow crystalline solid with a characteristic

sweet, woody, and floral odor.[1][2] It is soluble in organic solvents like methanol and hot water,

but has limited solubility in cold water.[3][4][5]

Table 1: Physicochemical Properties of 3',4'-Dimethoxyacetophenone
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Property Value Reference

CAS Number 1131-62-0 [1][3][6][7][8]

Molecular Formula C10H12O3 [1][6][7]

Molecular Weight 180.20 g/mol [1][3][6][7]

Appearance
White to light yellow crystalline

powder
[1][5][6]

Melting Point 47-54 °C [1][3][9]

Boiling Point 286-288 °C [2][3][9]

Solubility

Soluble in hot water and

methanol; insoluble in water.[3]

[4]

Purity >98.0% (GC) [6]

InChI Key
IQZLUWLMQNGTIW-

UHFFFAOYSA-N
[3][7]

SMILES
CC(=O)C1=CC(=C(C=C1)OC)

OC
[4]

Synthesis and Manufacturing
The synthesis of 3',4'-Dimethoxyacetophenone can be achieved through several methods. A

common laboratory-scale synthesis involves the Friedel-Crafts acylation of veratrole (1,2-

dimethoxybenzene) with acetic anhydride or acetyl chloride using a Lewis acid catalyst such as

aluminum chloride.[10]

Another documented method starts from 3',4'-dihydroxyacetophenone, which is methylated

using a methylating agent like methyl iodide in the presence of a base such as potassium

carbonate.[9]
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A representative laboratory synthesis workflow for 3',4'-Dimethoxyacetophenone.

Applications in Research and Drug Development
3',4'-Dimethoxyacetophenone is a valuable intermediate in the synthesis of various

pharmaceutical compounds and is utilized in several areas of drug discovery and development.

[1]

Anti-inflammatory and Analgesic Agents: It serves as a precursor for the synthesis of

derivatives with potential anti-inflammatory and analgesic properties.[1]

Antihypertensive Drugs: The compound is a key starting material in the synthesis of α-

methyl-dopa, a well-known antihypertensive drug used to manage high blood pressure.

Antitumor Agents: It is used as a synthetic raw material for the anti-tumor targeted drug,

tivozanib.[11]

Organic Synthesis: Researchers utilize 3',4'-Dimethoxyacetophenone in various organic

reactions to create more complex molecules due to its reactive functional groups.[1] It can
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undergo reactions such as catalytic hydrogenation to produce 1-(3,4-

dimethoxyphenyl)ethanol.[12]

Fragrance and Cosmetics: Due to its pleasant aroma, it is incorporated into perfumes,

fragrances, and cosmetic formulations like lotions and creams.[1]

Other Applications: It is also used as a catalytic agent, a petrochemical additive, and in the

agrochemical and dyestuff fields.[4][9]
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Key application areas of 3',4'-Dimethoxyacetophenone.

Experimental Protocols
The characterization and quality control of 3',4'-Dimethoxyacetophenone typically involve

standard analytical techniques to confirm its identity and purity.

Purity Determination by Gas Chromatography (GC)

Objective: To determine the purity of a 3',4'-Dimethoxyacetophenone sample.

Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) and

a suitable capillary column (e.g., a non-polar or medium-polarity column).
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Sample Preparation: A dilute solution of the sample is prepared in a suitable volatile solvent,

such as acetone or ethyl acetate.

GC Conditions:

Injector Temperature: 250 °C

Detector Temperature: 280 °C

Oven Temperature Program: An initial temperature of 100 °C, held for 2 minutes, then

ramped at 10 °C/min to 250 °C, and held for 5 minutes.

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Data Analysis: The purity is calculated based on the area percentage of the main peak

corresponding to 3',4'-Dimethoxyacetophenone in the chromatogram.

Structural Elucidation by Spectroscopy

Infrared (IR) Spectroscopy: Used to identify the characteristic functional groups, such as the

carbonyl (C=O) stretch of the ketone and the C-O stretches of the methoxy groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information on the number and types of protons, confirming the

presence of the methyl protons of the acetyl and methoxy groups, and the aromatic

protons.

¹³C NMR: Shows the number of different carbon environments, confirming the carbonyl

carbon, the methoxy carbons, and the aromatic carbons.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b042557?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample of
3',4'-Dimethoxyacetophenone

Purity Analysis (GC)

Structural AnalysisDissolve in Volatile Solvent

IR Spectroscopy NMR Spectroscopy
(¹H and ¹³C)Inject into GC-FID

Analyze Chromatogram

Purity ≥ 98%?

Data Interpretation

Structure Confirmed?

Pass

Yes

Fail

No Yes No

Click to download full resolution via product page

A typical experimental workflow for the analysis of 3',4'-Dimethoxyacetophenone.

Safety Information
Appropriate safety precautions should be taken when handling 3',4'-
Dimethoxyacetophenone. It may cause skin and eye irritation.[5] Personal protective
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equipment, including gloves, safety glasses, and a lab coat, should be worn. It should be

stored in a cool, dry, and well-ventilated area, away from strong oxidizing agents.

Conclusion
3',4'-Dimethoxyacetophenone is a commercially important aromatic ketone with a well-

established role as a versatile intermediate in the synthesis of a wide range of valuable

compounds. Its applications span from the development of life-saving pharmaceuticals to the

creation of pleasant fragrances. The straightforward methods for its synthesis and analysis

make it an accessible and essential tool for researchers and professionals in drug development

and chemical manufacturing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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